Cas no 1564549-01-4 (4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)-)

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)-, is a specialized heterocyclic sulfonyl chloride derivative with applications in organic synthesis and pharmaceutical intermediates. Its unique triazole core, combined with cyclopropyl and branched alkyl substituents, enhances reactivity and selectivity in nucleophilic substitution reactions. The sulfonyl chloride moiety serves as a versatile functional group for introducing sulfonamide linkages, making it valuable in drug discovery and agrochemical development. The compound's structural features contribute to improved stability and controlled reactivity under synthetic conditions. Its well-defined purity and consistent performance make it suitable for high-precision applications in medicinal chemistry and material science research.
4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- structure
1564549-01-4 structure
Product Name:4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)-
CAS No:1564549-01-4
MF:C9H14ClN3O2S
MW:263.744359493256
CID:5295584
Update Time:2025-05-22

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)-
    • Inchi: 1S/C9H14ClN3O2S/c1-3-6(2)8-11-12-9(16(10,14)15)13(8)7-4-5-7/h6-7H,3-5H2,1-2H3
    • InChI Key: GUCRRIKUAIZHCG-UHFFFAOYSA-N
    • SMILES: N1=C(C(C)CC)N(C2CC2)C(S(Cl)(=O)=O)=N1

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- Pricemore >>

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Additional information on 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)-

Comprehensive Guide to 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- (CAS No. 1564549-01-4)

4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- (CAS No. 1564549-01-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonyl chloride derivative of triazole is known for its unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly exploring its potential due to its reactivity and versatility in organic synthesis.

The compound's molecular structure combines a triazole core with a cyclopropyl and a 1-methylpropyl substituent, enhancing its stability and reactivity. This structural complexity allows 4H-1,2,4-Triazole-3-sulfonyl chloride to participate in various chemical reactions, including nucleophilic substitutions and coupling reactions. Its sulfonyl chloride group is particularly reactive, enabling the formation of sulfonamides and sulfonate esters, which are crucial in drug development.

In recent years, the demand for triazole-based compounds has surged, driven by their applications in medicinal chemistry and crop protection. For instance, triazole derivatives are widely used as antifungal agents, enzyme inhibitors, and herbicides. The 4-cyclopropyl-5-(1-methylpropyl)- substitution pattern in this compound may offer enhanced biological activity, making it a promising candidate for further studies. Researchers are particularly interested in its potential to target specific enzymes or pathways in disease treatment.

From a synthetic perspective, 4H-1,2,4-Triazole-3-sulfonyl chloride is often employed as a building block for more complex molecules. Its ability to introduce sulfonyl groups into target structures is invaluable in the design of small-molecule drugs and agrochemicals. The compound's compatibility with modern green chemistry principles, such as atom economy and reduced waste generation, further enhances its appeal in sustainable chemical processes.

The market for specialty chemicals like 4H-1,2,4-Triazole-3-sulfonyl chloride is expanding, with increasing investments in pharmaceutical R&D and agrochemical innovation. Companies are focusing on developing efficient and scalable synthesis routes to meet the growing demand. Additionally, advancements in computational chemistry and AI-driven drug discovery are accelerating the identification of new applications for this compound, aligning with the industry's shift toward data-driven approaches.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 1564549-01-4 is critical. Key parameters such as solubility, stability under various conditions, and reactivity profiles must be thoroughly characterized to ensure optimal performance in downstream applications. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly used to assess the purity and identity of this compound.

In conclusion, 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-cyclopropyl-5-(1-methylpropyl)- represents a fascinating area of research with broad implications for drug discovery and agrochemical development. Its unique structural attributes and reactivity make it a valuable tool for chemists and biologists alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection solutions.

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